Cas no 219763-81-2 (4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile)

• Product Name: 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
• CAS No: 219763-81-2
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 843178
• Update Time: 2026-04-29

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile
• 4-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]benzonitrile
• Benzonitrile, 4-[[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl]amino]-

• Inchi： InChI=1S/C14H12N2O4/c1-14(2)19-12(17)11(13(18)20-14)8-16-10-5-3-9(7-15)4-6-10/h3-6,8,16H,1-2H3
• InChI Key： LTZACGNRKOUJKO-UHFFFAOYSA-N
• SMILES： CC1(C)OC(=O)C(=CNC2=CC=C(C=C2)C#N)C(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile

Introduction to 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile (CAS No. 219763-81-2)

4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile, identified by its CAS number 219763-81-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure and functional groups, which make it a promising candidate for various chemical and biological applications. The presence of a benzonitrile moiety combined with a complex dioxane-based scaffold suggests potential utility in the development of novel therapeutic agents and advanced material science formulations.

The molecular architecture of 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile is notable for its structural complexity. The core dioxane ring system, specifically modified with a 2,2-dimethyl substituent at the 4 and 6 positions, creates a rigid framework that may contribute to the compound's stability and reactivity. This structural motif is often employed in medicinal chemistry due to its ability to mimic natural products and bioactive scaffolds. The benzonitrile group at one end of the molecule introduces a polar electron-withdrawing center, which can influence both the electronic properties and the potential interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring dioxane derivatives. These heterocycles have been reported to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile may contribute to its unique pharmacokinetic profile and target specificity. For instance, the amine substituent could serve as a hydrogen bond acceptor or donor, enhancing binding affinity to protein targets such as kinases or transcription factors.

One of the most compelling aspects of this compound is its potential role in drug discovery programs aimed at addressing unmet medical needs. The combination of a benzonitrile group and a dioxane-based scaffold provides a versatile platform for further derivatization and optimization. Researchers have been leveraging similar molecular motifs to develop inhibitors of enzymes involved in cancer progression or metabolic disorders. The electron-deficient nature of the benzonitrile moiety may facilitate interactions with metal ions or catalytic centers in biological systems, making it an attractive feature for designing metalloproteinase inhibitors or other enzyme-targeting agents.

The synthesis of 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile presents both challenges and opportunities for synthetic chemists. The construction of the dioxane ring system requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the benzonitrile group without compromising the integrity of the dioxane core demands careful selection of synthetic pathways. Advances in catalytic methods and asymmetric synthesis have made it possible to construct complex heterocyclic systems with greater efficiency and selectivity. These developments are particularly relevant for pharmaceutical applications where enantiopure compounds are often required.

Recent studies have highlighted the importance of computational modeling in predicting the biological activity of novel compounds like 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile. Molecular docking simulations can provide insights into how this molecule might interact with biological targets at an atomic level. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize promising candidates for further investigation. This interdisciplinary approach has become increasingly prevalent in modern drug discovery pipelines.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and specialty chemicals. The unique structural features of 4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile make it a valuable building block for synthesizing more complex molecules with tailored properties. For example, derivatives of this compound could be designed to exhibit enhanced solubility or stability under specific environmental conditions.

In conclusion,4-(((2,2-Dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzonitrile (CAS No. 219763–81–2) represents an intriguing compound with significant potential in pharmaceutical research and industrial applications. Its complex molecular structure offers opportunities for developing novel therapeutic agents while also serving as a versatile intermediate in synthetic chemistry. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future research endeavors aimed at addressing critical scientific challenges.